molecular formula C11H22O3 B8785412 Ethyl 3-hydroxy-3-methyloctanoate CAS No. 85554-68-3

Ethyl 3-hydroxy-3-methyloctanoate

Cat. No.: B8785412
CAS No.: 85554-68-3
M. Wt: 202.29 g/mol
InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
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Description

Ethyl 3-hydroxy-3-methyloctanoate is a useful research compound. Its molecular formula is C11H22O3 and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

85554-68-3

Molecular Formula

C11H22O3

Molecular Weight

202.29 g/mol

IUPAC Name

ethyl 3-hydroxy-3-methyloctanoate

InChI

InChI=1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3

InChI Key

LCKZWDMZQOHLGB-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(C)(CC(=O)OCC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-heptanone (10.1 mL) in 1,4-dioxane (150 mL) were added ethyl bromoacetate (9.6 mL), zinc (8.5 g) and iodine (3.7 g) at room temperature and the solution was sonicated. After 2 hours 1N hydrochloric acid was added dropwise to the reaction solution, which was extracted with ethyl acetate. The organic layer was washed with water and brine, dried over anhydrous magnesium sulfate and concentrated. The obtained residue purified by flush column chromatography (n-hexane:ethyl acetate=15:1), to give the title compound (13.9 g) having the following physical data.
Quantity
10.1 mL
Type
reactant
Reaction Step One
Quantity
9.6 mL
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
8.5 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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